4-Chloro-2,3-difluorobenzenesulfonyl chloride

• IUPAC Name: 4-chloro-2,3-difluorobenzenesulfonyl chloride
• InChI: InChI=1S/C6H2Cl2F2O2S/c7-3-1-2-4(13(8,11)12)6(10)5(3)9/h1-2H
• InChI Key: WFUYHAFUHLSJPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1S(=O)(=O)Cl)F)F)Cl
• Molecular Formula: C6H2Cl2F2O2S
• Molecular Weight: 247.05 g/mol
• CAS RN: 1805224-93-4

Description

4-Chloro-2,3-difluorobenzenesulfonyl chloride is a chemical compound with the CAS Number: 1805224-93-4. It has a molecular weight of 247.05.

Molecular Structure Analysis

The InChI code for 4-Chloro-2,3-difluorobenzenesulfonyl chloride is 1S/C6H2Cl2F2O2S/c7-3-1-2-4 (13 (8,11)12)6 (10)5 (3)9/h1-2H. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

4-Chloro-2,3-difluorobenzenesulfonyl chloride has a molecular weight of 247.05. More specific physical and chemical properties are not provided in the available resources.

Scientific Research Applications

• Synthesis of Key Intermediates for Pesticides : Xiao-hua Du et al. (2005) describe a novel synthesis pathway using 2-Chloro-4-fluoro-5-nitrobenzenesulfonyl chloride, a compound closely related to 4-Chloro-2,3-difluorobenzenesulfonyl chloride. This compound is used in the preparation of methyl 5-amino-2-chloro-4-fluorophenylthioacetate, a key intermediate in the synthesis of certain herbicides, including j7uthiacet-methyL2 (Xiao-hua Du, Sheng Chen, Mei-Ru Zheng, & Zhen-yuan Xu, 2005).

• Activating Hydroxyl Groups for Bioconjugation : Y. A. Chang et al. (1992) explored the use of 4-fluorobenzenesulfonyl chloride (closely related to 4-Chloro-2,3-difluorobenzenesulfonyl chloride) for activating hydroxyl groups in polymeric carriers. This activation facilitates the covalent attachment of biologicals to solid supports like polystyrene microspheres, useful in therapeutic applications (Y. A. Chang, A. Gee, A. Smith, & W. Lake, 1992).

• Antimicrobial Treatment of Cotton Fabrics : Y. Son et al. (2006) investigated the use of 4-aminobenzenesulfonic acid–chloro–triazine adducts, which involve a compound structurally similar to 4-Chloro-2,3-difluorobenzenesulfonyl chloride. They found that this compound could increase the antimicrobial activity of cotton fabrics when treated with certain quaternary ammonium salts (Y. Son, Byung-Soon Kim, K. Ravikumar, & Seung Goo Lee, 2006).

• Synthesis of Herbicide Intermediates : R. Cremlyn and T. Cronje (1979) explored the synthesis of various chlorohydroxybenzenesulfonyl derivatives, including 3,5-dichloro-2-hydroxybenzenesulfonyl chloride. These derivatives are of interest as potential herbicides. The study's relevance lies in the similarity of the compounds studied to 4-Chloro-2,3-difluorobenzenesulfonyl chloride (R. Cremlyn & T. Cronje, 1979).

• Solid-Phase Synthesis Applications : Veronika Fülöpová and M. Soural (2015) reviewed the use of polymer-supported benzenesulfonamides prepared from various primary amines and nitrobenzenesulfonyl chloride (similar to 4-Chloro-2,3-difluorobenzenesulfonyl chloride) as key intermediates in chemical transformations. This includes applications in creating diverse privileged scaffolds (Veronika Fülöpová & M. Soural, 2015).

• Preparation of Agricultural and Pharmaceutical Intermediates : R. Moore (2003) developed a method for the synthesis of high-purity 1-chloro-2,6-difluorobenzene, using a process that involves sulfonyl chloride, related to 4-Chloro-2,3-difluorobenzenesulfonyl chloride. This process is significant for producing intermediates used in agricultural and pharmaceutical applications (R. Moore, 2003).